Cas no 864539-94-6 (Carbamic acid,[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 864539-94-6
• MF: C₁₄H₁₈F₃NO₃
• MW: 305.292834758759
• CID: 718599
• PubChem ID: 16244257
• Update Time: 2025-05-25

Carbamic acid,[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]carbamate
• N-Boc-b-hydroxy-4-trifluoromethylbenzenethanamine
• [2-hydroxy-2-(4-trifluoromethylphenyl)ethyl]carbamic acid tert-butyl ester
• SCHEMBL2435570
• (2-hydroxy-2-(4-trifluoromethylphenyl)ethyl)carbamic acid tert-butyl ester
• 2-Methyl-2-propanyl {2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}carbamate
• EN300-4350265
• 4-(4-METHOXY-PHENOXY)-BENZOICACIDMETHYLESTER
• DTXSID70585657
• tert-Butyl (2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)carbamate
• 864539-94-6
• tert-Butyl {2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}carbamate
• N-Boc-beta-hydroxy-4-trifluoromethylbenzenethanamine
• TERT-BUTYL N-{2-HYDROXY-2-[4-(TRIFLUOROMETHYL)PHENYL]ETHYL}CARBAMATE
• C78514
• tert-Butyl(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)carbamate
• QRVMLXMOYYJIEC-UHFFFAOYSA-N
• [2-Hydroxy-2-(4-trifluoromethyl-phenyl)-ethyl]-carbamic acid tert-butyl ester

• Inchi： 1S/C14H18F3NO3/c1-13(2,3)21-12(20)18-8-11(19)9-4-6-10(7-5-9)14(15,16)17/h4-7,11,19H,8H2,1-3H3,(H,18,20)
• InChI Key： QRVMLXMOYYJIEC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CNC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 305.12400
• Monoisotopic Mass: 305.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 400.0±42.0 °C at 760 mmHg
• Flash Point: 195.7±27.9 °C
• PSA: 58.56000
• LogP: 3.65440
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Carbamic acid,[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]-, 1,1-dimethylethyl ester (9CI) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Carbamic acid,[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]-, 1,1-dimethylethyl ester (9CI)

Carbamic Acid [2-Hydroxy-2-[4-(Trifluoromethyl)Phenyl]Ethyl] 1,1-Dimethylethyl Ester (9CI): A Comprehensive Overview

Carbamic acid [2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl] 1,1-dimethylethyl ester (9CI), with the CAS number 864539-94-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a carbamic acid moiety attached to a 1,1-dimethylethyl ester group and a 2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl substituent. The presence of these functional groups imparts distinct chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of carbamic acid derivatives in drug discovery and development. The trifluoromethylphenyl group within the structure is known to enhance the stability and bioavailability of compounds, making it a desirable feature in medicinal chemistry. Additionally, the hydroxyethyl group contributes to the molecule's solubility and ability to form hydrogen bonds, which are critical for its interactions within biological systems.

The synthesis of carbamic acid [2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl] 1,1-dimethylethyl ester (9CI) involves a multi-step process that typically includes nucleophilic substitution and esterification reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for advanced applications. The use of 1,1-dimethylethyl ester as a protecting group during synthesis has been particularly advantageous, as it simplifies subsequent transformations while maintaining the integrity of the carbamic acid core.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential modulator of enzyme activity. Specifically, its ability to inhibit certain kinases has been explored in the context of developing therapeutic agents for chronic diseases such as cancer and inflammatory disorders. The incorporation of the trifluoromethylphenyl group has been linked to enhanced selectivity and reduced off-target effects, which are critical factors in drug design.

From an environmental perspective, the degradation pathways of CAS 864539-94-6 have been studied to assess its potential impact on ecosystems. Research indicates that the compound undergoes hydrolysis under specific conditions, leading to the formation of less complex byproducts. These findings are essential for ensuring responsible use and disposal practices in industrial settings.

Looking ahead, ongoing research is focused on expanding the applications of this compound beyond its current scope. Potential areas of exploration include its use in agrochemicals, where its stability and bioactivity could contribute to the development of novel pesticides or herbicides. Furthermore, advancements in green chemistry are expected to influence the synthesis and utilization of carbamic acid derivatives, aligning with global efforts to promote sustainability.

In conclusion, carbamic acid [2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl] 1,1-dimethylethyl ester (9CI) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and favorable properties make it a subject of continued interest for researchers seeking innovative solutions in chemistry and pharmacology.